2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H14ClN3O2S/c18-13-5-3-12(4-6-13)15-7-8-17(21-20-15)24-11-16(22)19-10-14-2-1-9-23-14/h1-9H,10-11H2,(H,19,22)
• InChI Key: PXMSHDKRGJKYBS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol

Description

2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide, also known as CPYSA, is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Biological Activity

• Anti-exudative Activity : Research on pyrolin derivatives, including similar structures, has highlighted their potential in exhibiting anti-exudative properties. For example, derivatives of 1,2,4-triazol showed considerable synthetic and pharmacological potential, with some compounds exceeding the anti-exudative activity of reference drugs in studies conducted on rats (Chalenko et al., 2019).

• Anticancer Activity : The synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives has been explored for their anticancer activity. These compounds have shown potent and selective cytotoxic effects against leukemia cell lines, suggesting their potential as chemotherapeutic agents (Horishny et al., 2021).

Spectroscopic and Structural Analysis

• Vibrational Spectroscopy : The vibrational spectroscopic signatures of similar compounds have been characterized using Raman and Fourier transform infrared spectroscopy, providing insights into their molecular structure and potential stability through stereo-electronic interactions (Mary et al., 2022).

Antimicrobial and Antioxidant Properties

• Antimicrobial Activity : Compounds with similar structures have been evaluated for their antimicrobial activity. For instance, new fused thiazolo[3,2-b]triazine derivatives have shown efficacy against bacterial and fungal strains, highlighting their potential as antimicrobial agents (El-Shehry et al., 2020).

• Antioxidant Activity : Similarly structured compounds have also been explored for their antioxidant properties. This exploration is part of the broader search for new compounds that can combat oxidative stress-related diseases (Flefel et al., 2018).